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Compound of Interest

Compound Name: UK-5099

Cat. No.: B1683380 Get Quote

Technical Support Center: UK-5099
This technical support center provides researchers, scientists, and drug development

professionals with essential information regarding the long-term stability, handling, and

experimental use of UK-5099, a potent inhibitor of the mitochondrial pyruvate carrier (MPC).

Frequently Asked Questions (FAQs)
Q1: How should I store UK-5099 powder?

A: UK-5099 powder is stable for up to 3 years when stored at -20°C and for 2 years at 4°C.[1]

Q2: What is the recommended solvent for preparing UK-5099 stock solutions?

A: Dimethyl sulfoxide (DMSO) is the recommended solvent for preparing stock solutions of UK-
5099.[1][2] It is soluble in DMSO at concentrations of 57-100 mg/mL.[1][2] It is crucial to use

fresh, high-quality DMSO, as absorbed moisture can reduce the solubility of the compound.[2]

Q3: How should I store UK-5099 stock solutions in DMSO?

A: After reconstitution in DMSO, it is recommended to create aliquots to avoid repeated freeze-

thaw cycles.[3] For short-term storage, aliquots can be stored at -20°C. For longer-term

storage, -80°C is recommended.[1][3]

Q4: What is the long-term stability of UK-5099 in DMSO at -20°C?
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A: The stability of UK-5099 in DMSO at -20°C varies slightly depending on the supplier, but it is

generally stable for up to one month. One supplier suggests a shorter stability of up to 2 weeks.

For longer storage periods, it is highly recommended to store the stock solution at -80°C,

where it can be stable for at least 6 months.[1][3]

Data Presentation: Stability of UK-5099 in DMSO
Storage Temperature Duration of Stability Source

-20°C Up to 2 weeks Sigma-Aldrich

-20°C 1 month
InvivoChem,

MedChemExpress[1][3]

-70°C Up to 6 weeks Sigma-Aldrich

-80°C 6 months
InvivoChem,

MedChemExpress[1][3]
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Issue Possible Cause Recommended Solution

Difficulty dissolving UK-5099

powder in DMSO

1. Poor quality or old DMSO

that has absorbed moisture.

[2]2. Incorrect solvent.

1. Use fresh, anhydrous, high-

quality DMSO.[2]2. Confirm

that DMSO is the correct

solvent as per the

manufacturer's guidelines.

Precipitation of UK-5099 in cell

culture media

1. The compound's solubility is

lower in aqueous solutions.

[4]2. The final concentration in

the media is too high.

1. First, dilute the DMSO stock

solution in a step-wise manner

before adding it to the aqueous

buffer or cell culture medium.

[4]2. Pre-warm the culture

medium and the stock solution

to 37°C before dilution to

prevent precipitation due to

low temperatures.[4]3. If

precipitation still occurs,

sonication can be used to help

redissolve the compound.[4]

Inconsistent or unexpected

experimental results

1. Degradation of UK-5099

stock solution due to improper

storage or multiple freeze-thaw

cycles.[3]2. Use of a stock

solution that has been stored

at -20°C for longer than the

recommended time.

1. Always use freshly prepared

stock solutions or aliquots that

have been stored correctly at

-80°C for no longer than 6

months.[1][3]2. Avoid repeated

freeze-thaw cycles by

preparing single-use aliquots.

[3]

No observable effect of UK-

5099 in a cell-based assay

1. Insufficient concentration of

UK-5099.2. The cell type may

be insensitive to MPC

inhibition.

1. Perform a dose-response

experiment to determine the

optimal concentration for your

specific cell line and

experimental conditions.[5]

[6]2. Verify the expression and

activity of the mitochondrial

pyruvate carrier in your cell

model.
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Experimental Protocols
Preparation of UK-5099 Stock Solution

Materials:

UK-5099 powder

Anhydrous, high-quality Dimethyl sulfoxide (DMSO)

Sterile microcentrifuge tubes

Procedure:

1. Allow the UK-5099 powder vial to equilibrate to room temperature before opening.

2. Prepare a stock solution by dissolving the UK-5099 powder in fresh DMSO. For example,

to prepare a 10 mM stock solution, dissolve 2.883 mg of UK-5099 (Molecular Weight:

288.30 g/mol ) in 1 mL of DMSO.

3. Vortex briefly to ensure the compound is fully dissolved.

4. Dispense the stock solution into single-use aliquots in sterile microcentrifuge tubes.

5. For short-term storage (up to 2-4 weeks), store the aliquots at -20°C.[1][3]

6. For long-term storage (up to 6 months), store the aliquots at -80°C.[1][3]
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Experimental Workflow: UK-5099 Stock Preparation and Use

Stock Solution Preparation

Storage

Experimental Use
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Aliquot into single-use tubes

Short-term (-20°C)
< 1 month
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< 6 months

Thaw a single aliquot

Dilute in pre-warmed
cell culture media

Add to cell culture

Click to download full resolution via product page

Caption: Workflow for preparing and using UK-5099 stock solutions.
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Mechanism of Action of UK-5099
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Caption: UK-5099 inhibits the mitochondrial pyruvate carrier (MPC).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. UK-5099 (PF1005023) | Mitochondrial Pyruvate Carrier (MPC) Inhibitor | CAS 56396-35-1
| Buy UK5099 (PF 1005023) from Supplier InvivoChem [invivochem.com]

2. selleckchem.com [selleckchem.com]

3. medchemexpress.com [medchemexpress.com]

4. UK-5099 | PF-1005023 | MPC inhibitor | TargetMol [targetmol.com]

5. Mitochondrial pyruvate carrier function is negatively linked to Warburg phenotype in vitro
and malignant features in esophageal squamous cell carcinomas - PMC
[pmc.ncbi.nlm.nih.gov]

6. Application of mitochondrial pyruvate carrier blocker UK5099 creates metabolic reprogram
and greater stem-like properties in LnCap prostate cancer cells in vitro - PMC
[pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [long-term stability of UK-5099 in DMSO at -20°C].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1683380#long-term-stability-of-uk-5099-in-dmso-at-
20-c]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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